Cas no 1638760-95-8 (tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate)

• Product Name: tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
• CAS No: 1638760-95-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD27987354
• CID: 2094431
• PubChem ID: 91800901
• Update Time: 2025-04-21

tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-aminobicyclo[3.2.1]octan-8-yl)carbamate
• tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
• AKOS025289769
• Carbamic acid, N-(3-aminobicyclo[3.2.1]oct-8-yl)-, 1,1-dimethylethyl ester
• AS-52096
• tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
• tert-Butyl endo-N-(3-exo-amino-8-bicyclo[3.2.1]octanyl)carbamate
• tert-Butyl exo-N-(3-endo-amino-8-bicyclo[3.2.1]octanyl)carbamate
• tert-butyl N-{3-aminobicyclo[3.2.1]octan-8-yl}carbamate
• 8-(Boc-amino)-3-aminobicyclo[3.2.1]octane
• 1638760-95-8
• CS-0047905
• MFCD27987354
• SCHEMBL17426085
• P14362
• SB13373

• MDL： MFCD27987354
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-8-4-5-9(11)7-10(14)6-8/h8-11H,4-7,14H2,1-3H3,(H,15,16)
• InChI Key： UCJHEFXRJXJZNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C2CC(CC1CC2)N)=O

Computed Properties

• Exact Mass: 240.183778013Da
• Monoisotopic Mass: 240.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives